Cas no 1424588-34-0 (1-{1-1-(2,6-difluorophenyl)ethylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 1-{1-1-(2,6-difluorophenyl)ethylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 1424588-34-0
• MF: C₂₀H₂₁F₂N₃O
• MW: 357.3970515728
• MDL: MFCD29034215
• CID: 5209112
• Update Time: 2025-07-21

1-{1-1-(2,6-difluorophenyl)ethylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1-[1-[1-(2,6-difluorophenyl)ethyl]-4-piperidinyl]-1,3-dihydro-
• 1-{1-[1-(2,6-difluorophenyl)ethyl]piperidin-4-yl}-2,3-dihydro-1h-1,3-benzodiazol-2-one
• 1-{1-1-(2,6-difluorophenyl)ethylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one

• MDL： MFCD29034215
• Inchi： 1S/C20H21F2N3O/c1-13(19-15(21)5-4-6-16(19)22)24-11-9-14(10-12-24)25-18-8-3-2-7-17(18)23-20(25)26/h2-8,13-14H,9-12H2,1H3,(H,23,26)
• InChI Key： DIGUGAAKZCPAHJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(C3=C(F)C=CC=C3F)C)CC2)C2=CC=CC=C2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-{1-1-(2,6-difluorophenyl)ethylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one

Comprehensive Analysis of 1-{1-1-(2,6-difluorophenyl)ethylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 1424588-34-0)

The compound 1-{1-1-(2,6-difluorophenyl)ethylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one, identified by its CAS No. 1424588-34-0, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core linked to a benzodiazolone moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel CNS-active compounds has surged, driven by the growing prevalence of neurological disorders. This compound's 2,6-difluorophenyl group enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for neurotherapeutic agents. Its benzodiazolone component, known for hydrogen-bonding capabilities, may contribute to selective target binding. These features align with current trends in precision medicine and drug discovery, where molecular specificity is paramount.

From a synthetic chemistry perspective, the piperidin-4-yl linkage in this compound offers versatile modification sites, enabling structure-activity relationship (SAR) studies. This adaptability resonates with the pharmaceutical industry's focus on scaffold hopping and fragment-based drug design. Computational modeling studies suggest that the compound's three-dimensional conformation may favor interactions with G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug development platforms.

The compound's thermal stability and solubility profile have been investigated under various pH conditions, addressing a common challenge in formulation science. These properties are crucial for oral bioavailability, a key metric in modern pharmacokinetic optimization. Recent patent filings indicate growing commercial interest, particularly for applications in neurodegenerative disease research and mood disorder therapeutics.

Analytical characterization of CAS No. 1424588-34-0 typically involves HPLC-MS and NMR spectroscopy, with particular attention to the chiral center at the ethylpiperidine junction. This aspect is vital given the increasing regulatory emphasis on enantiopure pharmaceuticals. The compound's metabolic pathways are currently under investigation using in vitro hepatocyte models, reflecting the industry's shift toward early-stage ADME screening.

Environmental fate studies reveal that the difluorophenyl group confers moderate persistence, prompting research into green chemistry synthesis routes. This aligns with the pharmaceutical sector's commitment to sustainable manufacturing practices. The compound's photostability has also been evaluated, addressing stability concerns relevant to drug product storage conditions.

In the context of translational research, this molecule's target engagement profile shows promise for personalized medicine approaches. Its structure-activity landscape is being mapped using high-throughput screening platforms, a methodology dominating contemporary hit-to-lead optimization strategies. The benzodiazol-2-one fragment, in particular, is being explored for its potential in allosteric modulation—a cutting-edge concept in receptor pharmacology.

Quality control protocols for 1-{1-1-(2,6-difluorophenyl)ethylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one emphasize genotoxic impurity monitoring, reflecting heightened regulatory scrutiny. The development of sensitive LC-MS/MS methods for trace analysis exemplifies advancements in analytical chemistry applied to complex heterocycles. These methodologies support the compound's potential transition from research-grade to GMP-standard materials.

The scientific community continues to explore this compound's polypharmacology potential, particularly its possible effects on neurotransmitter systems. Such investigations are facilitated by cryo-EM structural biology techniques, which have revolutionized target characterization. These studies contribute valuable data to cheminformatics databases, fueling machine learning approaches in medicinal chemistry.

As research progresses, the intellectual property landscape surrounding this compound is becoming increasingly complex, with multiple composition-of-matter and method-of-use patents filed internationally. This activity underscores its perceived value in addressing unmet medical needs within neurological and psychiatric therapeutic areas. The compound exemplifies modern lead optimization strategies where molecular properties are carefully balanced to achieve desired drug-like characteristics.